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For Researchers, Scientists, and Drug Development Professionals

Abstract
Nikkomycin Z is a naturally occurring peptidyl nucleoside antibiotic with potent antifungal

properties.[1][2][3] It functions as a competitive inhibitor of chitin synthase, an essential enzyme

for fungal cell wall integrity, making it a promising candidate for antifungal drug development.[1]

[4][5][6][7] This technical guide provides an in-depth overview of the chemical structure,

physicochemical properties, mechanism of action, and biological activity of Nikkomycin Z.

Detailed protocols for key experimental assays are provided to facilitate further research and

development.

Chemical Structure and Physicochemical Properties
Nikkomycin Z belongs to the nikkomycin class of antibiotics, which are produced by

Streptomyces species.[8] Its structure consists of a pyrimidine nucleoside linked to a unique

amino acid moiety.[1]

Chemical Structure:

IUPAC Name: (2S)-2-[[(2S,3S,4S)-2-amino-4-hydroxy-4-(5-hydroxy-2-pyridinyl)-3-

methylbutanoyl]amino]-2-[(2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-

yl]acetic acid
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Molecular Formula: C₂₀H₂₅N₅O₁₀

Molecular Weight: 495.44 g/mol [4][7]

Physicochemical Properties:

A summary of the key physicochemical properties of Nikkomycin Z is presented in Table 1.

Property Value Reference

Molecular Weight 495.44 g/mol [4][7]

Molecular Formula C₂₀H₂₅N₅O₁₀

Solubility
Water: ≥ 100 mg/mL (201.84

mM)
[6]

Physical State Solid powder

CAS Number 59456-70-1 [5][6]

Mechanism of Action
Nikkomycin Z exerts its antifungal effect by competitively inhibiting chitin synthase, a crucial

enzyme in the biosynthesis of chitin.[1][4][5][6][7] Chitin is a vital structural component of the

fungal cell wall, providing osmotic stability and rigidity. The absence of chitin in mammalian

cells makes chitin synthase an attractive target for selective antifungal therapy.[1][7]

The inhibitory action of Nikkomycin Z stems from its structural similarity to the natural

substrate of chitin synthase, uridine diphosphate N-acetylglucosamine (UDP-GlcNAc).[1] This

structural mimicry allows Nikkomycin Z to bind to the active site of the enzyme, thereby

blocking the polymerization of N-acetylglucosamine into chitin chains.[1] The disruption of chitin

synthesis leads to a weakened cell wall, osmotic instability, and ultimately, fungal cell lysis and

death.[1][8]

The effectiveness of Nikkomycin Z is dependent on its transport into the fungal cell, which is

mediated by a dipeptide permease system.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1678879?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/26933623/
https://pubmed.ncbi.nlm.nih.gov/26933623/
https://pubmed.ncbi.nlm.nih.gov/26933623/
https://www.mdpi.com/1420-3049/27/21/7319
https://pmc.ncbi.nlm.nih.gov/articles/PMC8020853/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8020853/
https://www.mdpi.com/1420-3049/30/5/1062
https://www.researchgate.net/publication/366588253_HPLC_method_development_and_validation_for_in_vitro_and_in_vivo_quantification_of_vancomycin_in_rabbit_plasma
https://pmc.ncbi.nlm.nih.gov/articles/PMC5698807/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5698807/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5698807/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4759449/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4759449/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4759449/
https://www.researchgate.net/figure/Nikkomycin-Z-plasma-concentration-time-profiles-for-day-1-and-day-14-The-figure-is_fig1_392473838
https://www.benchchem.com/product/b1678879#chemical-structure-and-properties-of-nikkomycin-z
https://www.benchchem.com/product/b1678879#chemical-structure-and-properties-of-nikkomycin-z
https://www.benchchem.com/product/b1678879#chemical-structure-and-properties-of-nikkomycin-z
https://www.benchchem.com/product/b1678879#chemical-structure-and-properties-of-nikkomycin-z
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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